Cas no 660856-47-3 (Benzonitrile, 3-[[5-[3-(trifluoromethyl)benzoyl]-2-thiazolyl]amino]-)
660856-47-3 structure
Product Name:Benzonitrile, 3-[[5-[3-(trifluoromethyl)benzoyl]-2-thiazolyl]amino]-
CAS No:660856-47-3
MF:C18H10F3N3OS
MW:373.351712703705
CID:1702720
Update Time:2024-08-31
Benzonitrile, 3-[[5-[3-(trifluoromethyl)benzoyl]-2-thiazolyl]amino]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 3-[[5-[3-(trifluoromethyl)benzoyl]-2-thiazolyl]amino]-
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- Inchi: 1S/C18H10F3N3OS/c19-18(20,21)13-5-2-4-12(8-13)16(25)15-10-23-17(26-15)24-14-6-1-3-11(7-14)9-22/h1-8,10H,(H,23,24)
- InChI Key: YKPSKZPQYSYDEZ-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=CC(NC2=NC=C(C(=O)C3=CC=CC(C(F)(F)F)=C3)S2)=C1
Computed Properties
- Exact Mass: 373.0498
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- Boiling Point: 507.5±60.0 °C(Predicted)
- PSA: 65.78
- pka: 1.20±0.10(Predicted)
Benzonitrile, 3-[[5-[3-(trifluoromethyl)benzoyl]-2-thiazolyl]amino]- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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